Benzyl mandelate
Benzyl mandelate
Benzylmandelate is a biochemical.
Brand Name:
Vulcanchem
CAS No.:
890-98-2
VCID:
VC0520955
InChI:
InChI=1S/C15H14O3/c16-14(13-9-5-2-6-10-13)15(17)18-11-12-7-3-1-4-8-12/h1-10,14,16H,11H2
SMILES:
C1=CC=C(C=C1)COC(=O)C(C2=CC=CC=C2)O
Molecular Formula:
C15H14O3
Molecular Weight:
242.27 g/mol
Benzyl mandelate
CAS No.: 890-98-2
Cat. No.: VC0520955
Molecular Formula: C15H14O3
Molecular Weight: 242.27 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | Benzylmandelate is a biochemical. |
|---|---|
| CAS No. | 890-98-2 |
| Molecular Formula | C15H14O3 |
| Molecular Weight | 242.27 g/mol |
| IUPAC Name | benzyl 2-hydroxy-2-phenylacetate |
| Standard InChI | InChI=1S/C15H14O3/c16-14(13-9-5-2-6-10-13)15(17)18-11-12-7-3-1-4-8-12/h1-10,14,16H,11H2 |
| Standard InChI Key | JFKWZVQEMSKSBU-UHFFFAOYSA-N |
| SMILES | C1=CC=C(C=C1)COC(=O)C(C2=CC=CC=C2)O |
| Canonical SMILES | C1=CC=C(C=C1)COC(=O)C(C2=CC=CC=C2)O |
| Appearance | Solid powder |
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